Cas no 1024790-34-8 (4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one)
4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one
-
- MDL: MFCD00955489
- Inchi: 1S/C21H20N2O3/c1-21(2,3)19-16(11-14-9-10-17-18(12-14)26-13-25-17)20(24)23(22-19)15-7-5-4-6-8-15/h4-12H,13H2,1-3H3/b16-11-
- InChI Key: HDVGRUHAGPIRQW-WJDWOHSUSA-N
- SMILES: N1=C(C(C)(C)C)/C(=C/C2=CC=C3OCOC3=C2)/C(=O)N1C1=CC=CC=C1
4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB160308-1 g |
4-(Benzo[3,4-d]1,3-dioxolen-5-ylmethylene)-3-(tert-butyl)-1-phenyl-2-pyrazolin-5-one |
1024790-34-8 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB160308-5 g |
4-(Benzo[3,4-d]1,3-dioxolen-5-ylmethylene)-3-(tert-butyl)-1-phenyl-2-pyrazolin-5-one |
1024790-34-8 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB160308-10 g |
4-(Benzo[3,4-d]1,3-dioxolen-5-ylmethylene)-3-(tert-butyl)-1-phenyl-2-pyrazolin-5-one |
1024790-34-8 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-10731-1MG |
4-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-tert-butyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
1024790-34-8 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | MS-10731-5MG |
4-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-tert-butyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
1024790-34-8 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | MS-10731-10MG |
4-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-tert-butyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
1024790-34-8 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | MS-10731-20MG |
4-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-tert-butyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
1024790-34-8 | >90% | 20mg |
£76.00 | 2023-03-01 | |
| Key Organics Ltd | MS-10731-50MG |
4-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-tert-butyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
1024790-34-8 | >90% | 50mg |
£102.00 | 2023-09-08 | |
| Key Organics Ltd | MS-10731-100MG |
4-[(2H-1,3-benzodioxol-5-yl)methylidene]-3-tert-butyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one |
1024790-34-8 | >90% | 100mg |
£146.00 | 2023-09-08 | |
| abcr | AB160308-1g |
4-(Benzo[3,4-d]1,3-dioxolen-5-ylmethylene)-3-(tert-butyl)-1-phenyl-2-pyrazolin-5-one; . |
1024790-34-8 | 1g |
€211.30 | 2024-04-21 |
4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one
Chemical Profile of 4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one (CAS No. 1024790-34-8)
4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound, identified by the CAS number 1024790-34-8, belongs to the class of pyrazolone derivatives, which are known for their broad spectrum of biological activities. The presence of a 1,3-benzodioxol (also known as skelligenin) moiety and a tert-butyl group at the 5-position of the pyrazole ring contributes to its distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery.
The molecular structure of 4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one exhibits a conjugated system formed by the aromatic rings and the double bond between the benzodioxol and pyrazole units. This conjugation not only influences its electronic properties but also enhances its potential for interactions with biological targets. The tert-butyl group at the 5-position of the pyrazole ring provides steric hindrance, which can modulate the binding affinity and selectivity of the compound towards its intended targets.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Molecular modeling studies suggest that 4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one may exhibit favorable solubility and metabolic stability, which are critical factors for drug development. Furthermore, the 1,3-benzodioxol moiety is known to possess antioxidant properties, which could be beneficial in developing therapeutic agents for oxidative stress-related disorders.
In vitro studies have begun to explore the potential biological activities of 4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one. Initial experiments have shown promising results in inhibiting certain enzymes associated with inflammation and pain pathways. The compound's ability to interact with these enzymes suggests its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may possess chemopreventive properties by modulating signaling pathways involved in cell proliferation and differentiation.
The synthesis of 4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 1,3-benzodioxol unit into the pyrazole scaffold is particularly challenging due to its sensitivity to various reaction conditions. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis.
One of the key challenges in evaluating the therapeutic potential of 4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one is understanding its interaction with biological targets at the molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating its binding mode with enzymes and receptors. These studies provide valuable insights into how structural modifications can enhance its biological activity.
The future direction of research on 4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one includes exploring its potential in treating neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for further development. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models.
Another area of interest is the development of derivatives of 4-(1,3-benzodioxol-methylidene)-5-(alkoxy)-2-aroylpyrazolo[3,]([1H])pyrazole analogs that may exhibit enhanced bioavailability and reduced toxicity. By modifying substituents such as the aromatic rings attached to the pyrazole core, researchers aim to optimize pharmacokinetic properties while maintaining or improving biological activity.
The role of computational tools in drug discovery cannot be overstated. Software packages like Schrödinger's Maestro and OpenBabel have been used extensively to design novel analogs based on existing scaffolds like 4-(1,3-benzodioxol-methylidene)-5-(alkoxy)-2-aroylpyrazolo[3,]([1H])pyrazole. These tools allow for rapid screening of virtual libraries, identifying compounds with desired properties before synthesizing them in the lab.
In conclusion,4-(1,3-benzodioxol-methylidene)-5-(alkoxy)-2-aroylpyrazolo[3,]([1H])pyrazole represents a structurally intriguing compound with significant potential for therapeutic applications. Its unique combination of chemical features makes it an attractive target for further investigation in medicinal chemistry. As research progresses, 102479035842 will continue to be a focal point for scientists seeking new treatments for various diseases.
1024790-34-8 (4-(1,3-benzodioxol-5-ylmethylidene)-5-tert-butyl-2-phenylpyrazol-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)